![molecular formula C8H6F4O B068937 3-Fluoro-5-(trifluoromethyl)benzyl alcohol CAS No. 184970-29-4](/img/structure/B68937.png)
3-Fluoro-5-(trifluoromethyl)benzyl alcohol
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Overview
Description
3-Fluoro-5-(trifluoromethyl)benzyl alcohol is a chemical compound with the molecular formula C8H6F4O . It is known to enhance the charging of myoglobin noncovalent complex during electrospray ionization mass spectroscopy .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-5-(trifluoromethyl)benzyl alcohol can be represented as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
3-Fluoro-5-(trifluoromethyl)benzyl alcohol has a molecular weight of 194.1263 . Other physical and chemical properties such as solubility, density, and refractive index are not explicitly mentioned in the available literature.Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “3-Fluoro-5-(trifluoromethyl)benzyl alcohol”, is a common feature in many FDA-approved drugs . The trifluoromethyl group can enhance the pharmacological activities of these compounds .
Synthesis of Drug Molecules
“3-Fluoro-5-(trifluoromethyl)benzyl alcohol” can be used in the synthesis of drug molecules. For instance, it is used in the production of selinexor, a cancer drug . The process involves the reaction of 3,5-bis(trifluoromethyl)benzonitrile with N,N-dimethyl formamide dimethyl acetal to yield an imine intermediate .
Material Science
Fluorine-containing compounds like “3-Fluoro-5-(trifluoromethyl)benzyl alcohol” are also used in material science . The unique properties of fluorine make these compounds useful in the development of new materials .
Agrochemicals
Fluorine-containing compounds are often used in the production of agrochemicals . The trifluoromethyl group can enhance the effectiveness of these chemicals .
Catalysis
Fluorine-containing compounds are also used in catalysis . The presence of fluorine can enhance the catalytic activity of these compounds .
Safety and Hazards
Mechanism of Action
Target of Action
Benzyl alcohols, in general, are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Benzyl alcohols can typically react via an sn1 or sn2 pathway, depending on the substitution at the benzylic position .
Biochemical Pathways
It’s known that benzyl alcohols can participate in various biochemical reactions, including oxidation and reduction, and can affect multiple pathways .
Result of Action
It’s known that benzyl alcohols can have various biological effects, depending on their specific chemical structure and the biological targets they interact with .
Action Environment
The action, efficacy, and stability of 3-Fluoro-5-(trifluoromethyl)benzyl alcohol can be influenced by various environmental factors, such as temperature, pH, and the presence of other substances .
properties
IUPAC Name |
[3-fluoro-5-(trifluoromethyl)phenyl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTWAIZVPDMHGOE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)F)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40343342 |
Source
|
Record name | 3-Fluoro-5-(trifluoromethyl)benzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40343342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-(trifluoromethyl)benzyl alcohol | |
CAS RN |
184970-29-4 |
Source
|
Record name | 3-Fluoro-5-(trifluoromethyl)benzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40343342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 184970-29-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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